Cas no 2866319-06-2 (3-Pyridinecarboxylic acid, 5-(2-aminoethoxy)-, methyl ester, hydrochloride (1:2) )

• Product Name: 3-Pyridinecarboxylic acid, 5-(2-aminoethoxy)-, methyl ester, hydrochloride (1:2)
• CAS No: 2866319-06-2
• MF: C₉H₁₄Cl₂N₂O₃
• MW: 269.125060558319
• CID: 5562282
• Update Time: 2025-05-26

3-Pyridinecarboxylic acid, 5-(2-aminoethoxy)-, methyl ester, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 5-(2-aminoethoxy)-, methyl ester, hydrochloride (1:2)

• Inchi： 1S/C9H12N2O3.2ClH/c1-13-9(12)7-4-8(6-11-5-7)14-3-2-10;;/h4-6H,2-3,10H2,1H3;2*1H
• InChI Key： JVKWIUHCQBCWKY-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(C1C=C(OCCN)C=NC=1)OC

Additional information on 3-Pyridinecarboxylic acid, 5-(2-aminoethoxy)-, methyl ester, hydrochloride (1:2)

Comprehensive Overview of 3-Pyridinecarboxylic acid, 5-(2-aminoethoxy)-, methyl ester, hydrochloride (1:2) (CAS No. 2866319-06-2)

3-Pyridinecarboxylic acid, 5-(2-aminoethoxy)-, methyl ester, hydrochloride (1:2) (CAS No. 2866319-06-2) is a specialized organic compound with significant applications in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the pyridine derivative family, which is widely studied for its role in drug development and molecular biology. The presence of both aminoethoxy and methyl ester functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the design of novel therapeutic agents.

In recent years, the demand for pyridine-based compounds has surged due to their relevance in targeting enzyme inhibition and receptor modulation. Researchers are particularly interested in how 5-(2-aminoethoxy) substitutions enhance the compound's bioavailability and binding affinity. This aligns with current trends in precision medicine and small-molecule drug discovery, where optimizing molecular structures for specific biological interactions is critical. The hydrochloride salt form (1:2 ratio) further improves solubility, a key factor in formulation development.

From a synthetic perspective, methyl ester derivatives like this compound are pivotal in prodrug strategies, enabling controlled release of active metabolites. This property is increasingly explored in cancer therapeutics and neurodegenerative disease research, addressing common search queries such as "pyridine derivatives in CNS drugs" or "ester prodrugs for targeted delivery." The compound's CAS No. 2866319-06-2 serves as a unique identifier in regulatory and patent documentation, emphasizing its commercial and academic value.

Analytical characterization of 3-Pyridinecarboxylic acid, 5-(2-aminoethoxy)-, methyl ester, hydrochloride (1:2) typically involves advanced techniques like HPLC-MS and NMR spectroscopy, topics frequently searched by chemists validating compound purity. Its stability under various pH conditions also makes it a subject of interest in pharmacokinetic studies, another trending focus area in pharmaceutical forums.

Environmental and safety profiles of such compounds are increasingly scrutinized, with researchers investigating green chemistry alternatives for their synthesis. This responds to growing public interest in sustainable pharmaceuticals and industry shifts toward eco-friendly manufacturing. The compound's non-hazardous classification (when handled appropriately) positions it favorably compared to more reactive pyridine analogs.

In conclusion, CAS No. 2866319-06-2 represents a strategically important building block in modern medicinal chemistry. Its structural features align with multiple drug design paradigms, while its physicochemical properties address contemporary challenges in formulation science. As the scientific community continues to explore structure-activity relationships in heterocyclic compounds, this pyridine derivative remains a valuable tool for innovators across biotechnology and pharmaceutical sectors.